Butyl Isocyanate

• CAS No.: 111-36-4
• Product Name: Butyl Isocyanate
• Molecular Formula: C5H9NO; CH3(CH2)3NCO; C5H9NO
• Molecular Weight: 99.13 g/mol
• IUPAC Name: 1-isocyanatobutane
• Standard InChI: InChI=1S/C5H9NO/c1-2-3-4-6-5-7/h2-4H2,1H3
• Standard InChIKey: HNHVTXYLRVGMHD-UHFFFAOYSA-N
• SMILES: CCCCN=C=O
• Canonical SMILES: CCCCN=C=O
• Boiling Point: 115.0 °C; 115 °C
• Colorform: Colorless liquid
• Density: 0.880 g/cu cm at 20 °C; 0.9 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.05
• Flash Point: 66 °F (NFPA, 2010); 66 °F (19 °C) (Closed cup); 11 °C c.c.
• Melting Point: -75 °C
• Physical Description: N-butyl isocyanate appears as a clear, colorless liquid with a pungent odor. Very toxic by ingestion, and may also be toxic by skin absorption and inhalation. Vapors heavier than air. Less dense than water and insoluble in water. Produces toxic oxides of nitrogen during combustion.; Liquid; COLOURLESS LIQUID.
• Description: N-butyl isocyanate appears as a clear, colorless liquid with a pungent odor. Very toxic by ingestion, and may also be toxic by skin absorption and inhalation. Vapors heavier than air. Less dense than water and insoluble in water. Produces toxic oxides of nitrogen during combustion.; N-butyl isocyanate is an isocyanate having a butyl group attached to the nitrogen. It has a role as an allergen.
• Solubility: In water, 1.4X10+3 mg/L at 25 °C (est); SLIGHTLY SOL IN WATER; Solubility in water: reaction
• Synonyms: 1-Isocyanato-butane; Isocyanic acid butyl ester; 1-Isocyanatobutane; n-Butyl isocyanate
• Vapor Density: 3.00 (Air= 1); Relative vapor density (air = 1): 3.4
• Vapor Pressure: 17.60 mmHg; 1.76X10+1 mm Hg at 25 °C (est); Vapor pressure, kPa at 20 °C: 2.1
• PubChem Compound: 8110
• Last Modified: Nov 11 2021